Cas no 10122-07-3 ([1,1'-Biphenyl]-4,4'-dicarboximidamide,N4,N4'-bis[4-[imino(methylamino)methyl]phenyl]-, hydrochloride (1:4))

[1,1'-Biphenyl]-4,4'-dicarboximidamide,N4,N4'-bis[4-[imino(methylamino)methyl]phenyl]-, hydrochloride (1:4) structure
10122-07-3 structure
Product Name:[1,1'-Biphenyl]-4,4'-dicarboximidamide,N4,N4'-bis[4-[imino(methylamino)methyl]phenyl]-, hydrochloride (1:4)
CAS No:10122-07-3
MF:C30H31ClN8
MW:539.073744058609
CID:146601
PubChem ID:54605955
Update Time:2025-04-19

[1,1'-Biphenyl]-4,4'-dicarboximidamide,N4,N4'-bis[4-[imino(methylamino)methyl]phenyl]-, hydrochloride (1:4) Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4,4'-dicarboximidamide,N4,N4'-bis[4-[imino(methylamino)methyl]phenyl]-, hydrochloride (1:4)
    • N'-[4-(N'-methylcarbamimidoyl)phenyl]-4-[4-[N'-[4-(N'-methylcarbamimidoyl)phenyl]carbamimidoyl]phenyl]benzenecarboximidamide,hydrochloride
    • [1,4'-dicarboximidamide, N,N''-bis[4-[imino-(methylamino)methyl]phenyl]-, tetrahydrochloride
    • 4, N,N''-bis[p-(methylamidino)phenyl]-, tetrahydrochloride
    • NSC77883
    • NSC-77883
    • N'~4~,N'~4'~-Bis[4-(N'-methylcarbamimidoyl)phenyl][1,1'-biphenyl]-4,4'-dicarboximidamide--hydrogen chloride (1/1)
    • DTXSID00714175
    • 10122-07-3
    • Inchi: 1S/C30H30N8.ClH/c1-35-27(31)21-11-15-25(16-12-21)37-29(33)23-7-3-19(4-8-23)20-5-9-24(10-6-20)30(34)38-26-17-13-22(14-18-26)28(32)36-2;/h3-18H,1-2H3,(H2,31,35)(H2,32,36)(H2,33,37)(H2,34,38);1H
    • InChI Key: CFKHZFVAAWSCPW-UHFFFAOYSA-N
    • SMILES: Cl.N(/C1C=CC(/C(=N/C)/N)=CC=1)=C(\C1C=CC(=CC=1)C1C=CC(/C(/N)=N/C2C=CC(/C(=N/C)/N)=CC=2)=CC=1)/N

Computed Properties

  • Exact Mass: 538.23600
  • Monoisotopic Mass: 537.228196
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 7
  • Complexity: 789
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 154

Experimental Properties

  • Density: 1.24
  • Boiling Point: 756°C at 760 mmHg
  • Flash Point: 411°C
  • Refractive Index: 1.663
  • PSA: 143.52000
  • LogP: 7.44680
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